Cas no 851809-70-6 (5-(4-bromophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-bromophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851809-70-6
• MF: C₂₂H₂₂BrN₅OS
• MW: 484.411982059479
• CID: 6158891
• PubChem ID: 4674710
• Update Time: 2025-07-02

5-(4-bromophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-((4-bromophenyl)(4-phenylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(4-bromophenyl)(4-phenylpiperazin-1-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 851809-70-6
• AKOS024589629
• F0631-0105
• CCG-28821
• 5-[(4-bromophenyl)-(4-phenylpiperazin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol

• Inchi： 1S/C22H22BrN5OS/c1-15-24-22-28(25-15)21(29)20(30-22)19(16-7-9-17(23)10-8-16)27-13-11-26(12-14-27)18-5-3-2-4-6-18/h2-10,19,29H,11-14H2,1H3
• InChI Key： OYJNTPGISABQMX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=C(N2C(=NC(C)=N2)S1)O)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 483.07284g/mol
• Monoisotopic Mass: 483.07284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 85.1Ų

Additional information on 5-(4-bromophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Analysis of 5-(4-bromophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 851809-70-6)

The compound 5-(4-bromophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 851809-70-6) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a triazolothiazole core, a phenylpiperazine moiety, and a 4-bromophenyl group makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given the presence of the phenylpiperazine fragment, which is commonly found in neuroactive compounds.

In recent years, the demand for novel heterocyclic compounds with tailored biological activities has surged, driven by advancements in drug discovery and medicinal chemistry. The triazolothiazole scaffold, in particular, has been explored for its anti-inflammatory, antimicrobial, and antioxidant properties. The incorporation of a bromophenyl group further enhances the compound's potential for structure-activity relationship (SAR) studies, as halogen atoms often improve binding affinity and metabolic stability. This has led to increased searches for "triazolothiazole derivatives" and "phenylpiperazine-based drugs" in scientific databases and AI-driven research tools.

From a synthetic perspective, 5-(4-bromophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol exemplifies the convergence of multicomponent reactions and catalyzed coupling methodologies. Its synthesis often involves Pd-catalyzed cross-coupling reactions to introduce the bromophenyl group, followed by N-alkylation to attach the phenylpiperazine unit. Such strategies align with the growing trend toward green chemistry and atom-economical processes, which are frequently searched topics among synthetic chemists. The compound's CAS No. 851809-70-6 serves as a critical identifier in patent literature and chemical databases, further underscoring its relevance.

The pharmacological profile of 5-(4-bromophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol is another area of intense investigation. Preliminary studies suggest interactions with serotonergic and dopaminergic receptors, which are pivotal in treating neuropsychiatric disorders. This aligns with the rising global focus on mental health therapeutics, a topic frequently queried in search engines. Additionally, its triazolothiazole core may contribute to enzyme inhibition, making it a candidate for kinase-targeted therapies—a hot topic in oncology research.

In summary, 5-(4-bromophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 851809-70-6) represents a multifaceted compound with significant potential in drug development and chemical biology. Its structural complexity, coupled with its diverse biological activities, positions it as a valuable subject for future research. As interest in heterocyclic drug candidates and targeted therapies continues to grow, this compound is likely to remain a focal point in both academic and industrial settings.